Cas no 1806979-85-0 (3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1806979-85-0
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4876193
• Update Time: 2025-08-05

3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-6(10)5-1-4(8(11,12)13)3(2-15)7(14)16-5/h1,6H
• InChI Key： QZNTWKUBPNEUKJ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)(F)F)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine

Introduction to 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806979-85-0)

3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806979-85-0, represents a class of pyridine derivatives characterized by the presence of multiple fluorinated and halogenated substituents. The structural features of this molecule, including its cyano, difluoromethyl, iodo, and trifluoromethyl groups, endow it with unique electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

The pyridine core is a privileged structure in drug discovery, owing to its prevalence in many biologically active compounds. The introduction of electron-withdrawing and electron-donating groups at specific positions on the pyridine ring can significantly modulate the pharmacological profile of the molecule. In the case of 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine, the combination of these substituents creates a highly functionalized platform that is conducive to further chemical modification and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets with greater accuracy. The presence of multiple fluorine atoms in this molecule, for instance, is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, allowing for the construction of more complex molecular architectures.

One of the most compelling aspects of 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine is its potential as a precursor in the synthesis of kinase inhibitors, which are among the most widely studied therapeutic agents today. Kinases play a crucial role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By leveraging the structural features of this compound, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity and potency.

In particular, the difluoromethyl group has been shown to improve pharmacokinetic properties by enhancing binding to the target protein and reducing susceptibility to metabolic degradation. This has been demonstrated in several preclinical studies where compounds incorporating this moiety have exhibited superior efficacy compared to their non-fluorinated counterparts. The cyano group, on the other hand, can serve as a bioisostere for other functional groups, allowing for structural diversity while maintaining biological activity.

The iodo substituent on the pyridine ring is particularly useful for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are powerful tools for constructing biaryl structures, which are common motifs in many drugs. For example, recent studies have shown that derivatives of 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine can be coupled with various aryl halides or boronic acids to generate novel heterocyclic compounds with enhanced biological activity.

Another area where this compound has shown promise is in the development of antiviral agents. The unique electronic distribution caused by the combination of fluorine and iodine substituents can influence interactions with viral proteases and polymerases, leading to inhibition of viral replication. Preliminary studies have indicated that certain derivatives exhibit inhibitory activity against a range of viruses, including flaviviruses and coronaviruses.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine itself presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences involving halogenation, fluorination, and cyanation reactions. However, recent advances in synthetic methodology have allowed for more efficient and scalable preparations. For instance, transition-metal-catalyzed reactions have been employed to streamline certain steps, reducing both reaction times and byproduct formation.

In conclusion,3-Cyano-6-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806979-85-0) is a versatile building block with significant potential in drug discovery and medicinal chemistry. Its unique structural features enable it to serve as a scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely that its importance in pharmaceutical chemistry will only continue to grow.